4-Chlorobenzyl 5-phenyl-2-pyrimidinyl sulfide

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-5-phenylpyrimidine
• InChI: InChI=1S/C17H13ClN2S/c18-16-8-6-13(7-9-16)12-21-17-19-10-15(11-20-17)14-4-2-1-3-5-14/h1-11H,12H2
• InChI Key: BWIJEZQNDPADPS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN=C(N=C2)SCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H13ClN2S
• Molecular Weight: 312.8 g/mol

Description

“4-Chlorobenzyl 5-phenyl-2-pyrimidinyl sulfide” is a chemical compound with the molecular formula C13H11ClS. It is also known by other names such as 1-Chloro-4-[(phenylsulfanyl)methyl]benzene.

Molecular Structure Analysis

The molecular structure of this compound includes a benzene ring attached to a sulfur atom, which is further connected to another benzene ring via a carbon atom. The exact structure can be found in chemical databases.

Chemical Reactions Analysis

The chemical reactions involving this compound could include nucleophilic substitutions at the benzylic position. These reactions could be either SN1 or SN2, depending on the conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Chlorobenzyl 5-phenyl-2-pyrimidinyl sulfide” are not detailed in the available resources. For detailed information, one would need to refer to specific databases or resources that provide such data for this compound.

Scientific Research Applications

Spectroscopic Analysis and Molecular Docking

A spectroscopic investigation of a closely related compound, 2-[(4-chlorobenzyl)sulfanyl]-4-(2-methylpropyl)-6-(phenylsulfanyl)-pyrimidine-5-carbonitrile, utilized FT-IR and FT-Raman spectroscopic techniques. The study detailed the equilibrium geometry, vibrational wave numbers, and molecular docking results, suggesting potential inhibitory activity against GPb, indicating its promise as an anti-diabetic compound. The analysis included HOMO-LUMO, NBO, and MEP analysis to understand the molecule's stability, charge delocalization, and nonlinear optical behavior, predicting two minimum conformations based on the sulfur atom's orientation (Alzoman et al., 2015).

Structural and Reactivity Studies

Research on pyridyl thioether ligands N,S-chelated to congested diiminoruthenium cores discussed the restricted rotation of the phenyl ring due to N,S chelation, impacting the complexes' molecular structure and dynamics. The study provides insights into the ligands' reactivity and potential applications in developing new materials or catalysts with specific electronic and structural properties (Baradello et al., 2004).

Antimicrobial and Cytotoxic Activities

Another study synthesized pyrimidine derivatives, including those related to 4-Chlorobenzyl 5-phenyl-2-pyrimidinyl sulfide, evaluating their in vitro antimicrobial activity. This research highlights the potential pharmaceutical applications of such compounds in developing new antimicrobial agents (Mallikarjunaswamy et al., 2017). Furthermore, the synthesis of novel 5-methyl-4-thiopyrimidine derivatives and their cytotoxic activity against various cancer cell lines underscore the compound's relevance in medicinal chemistry, especially in designing new anticancer drugs (Stolarczyk et al., 2018).

Safety and Hazards

The safety data and hazards associated with this compound are not specified in the available resources. It is always recommended to handle chemical compounds with appropriate safety measures.